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Compound of Interest

Compound Name:
3'-Fluoro-4'-

methoxyacetophenone

Cat. No.: B120032 Get Quote

For Immediate Reference: Key Safety and Disposal Information

Proper disposal of 3'-Fluoro-4'-methoxyacetophenone is critical to ensure laboratory safety

and environmental protection. This compound is classified as a skin and eye irritant and may

cause respiratory irritation.[1][2] Disposal procedures must adhere to local, regional, and

national regulations for hazardous waste.[2][3][4] This guide provides a comprehensive

operational plan for the safe handling and disposal of 3'-Fluoro-4'-methoxyacetophenone.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3'-Fluoro-4'-
methoxyacetophenone is provided below. These characteristics are essential for safe

handling and storage prior to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b120032?utm_src=pdf-interest
https://www.benchchem.com/product/b120032?utm_src=pdf-body
https://downloads.ossila.com/msds/3-fluoro-4-methoxyacetophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAA16891&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA16891&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1989403&productDescription=4+-FLRO-3+-METHOXYACETOP+98+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w200506?userType=undefined
https://www.benchchem.com/product/b120032?utm_src=pdf-body
https://www.benchchem.com/product/b120032?utm_src=pdf-body
https://www.benchchem.com/product/b120032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 455-91-4

Molecular Formula C₉H₉FO₂

Molecular Weight 168.16 g/mol [5]

Appearance Off-white powder/solid[1][6]

Melting Point 92-94 °C[1][6]

Boiling Point 147-148 °C at 20 mmHg

Solubility No data available

Disposal Protocol: A Step-by-Step Procedure
The following protocol outlines the necessary steps for the proper disposal of 3'-Fluoro-4'-
methoxyacetophenone. This procedure is designed to be followed by trained laboratory

personnel.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure the

following PPE is worn:

Eye Protection: Wear approved safety goggles or glasses with side shields.[1]

Hand Protection: Handle with appropriate chemical-resistant gloves that have been

inspected prior to use.[1]

Respiratory Protection: In case of dust formation, use a NIOSH-approved N95 dust mask.

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.

2. Waste Collection:

For solid waste, carefully sweep up the material, avoiding dust formation, and place it into a

suitable, labeled, and closed container for disposal.[2][3]
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Do not mix 3'-Fluoro-4'-methoxyacetophenone waste with other waste streams unless

explicitly permitted by your institution's waste management guidelines.[4]

Original containers should be used for disposal where possible.[4]

3. Labeling and Storage:

Clearly label the waste container with the chemical name ("3'-Fluoro-4'-
methoxyacetophenone"), CAS number (455-91-4), and any relevant hazard symbols.

Store the sealed waste container in a designated, well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[2]

4. Regulatory Compliance and Final Disposal:

Chemical waste generators are responsible for determining if the discarded chemical is

classified as hazardous waste according to local, regional, and national regulations.[2][3]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Dispose of the contents and container at an approved waste disposal plant.[2][3][4]

Crucially, do not empty this chemical into drains or release it into the environment.[2][3][4]

Disposal Decision Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

3'-Fluoro-4'-methoxyacetophenone.
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Start: Need to Dispose of
3'-Fluoro-4'-methoxyacetophenone

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

- N95 Respirator (if dust)

Is the waste solid?

Sweep up material,
avoiding dust formation.

Yes

Place in a labeled,
sealed container.

Is the container the original?

Label container with:
- Chemical Name

- CAS Number
- Hazard Symbols

No

Store waste container in a
designated, well-ventilated area.

Yes

Consult Local, Regional, and
National Hazardous Waste Regulations.

Contact EHS or Licensed
Waste Disposal Contractor.

Arrange for pickup and
disposal at an approved facility.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3'-Fluoro-4'-methoxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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